Cas no 2229541-28-8 (2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine)
2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine
- 2229541-28-8
- 2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine
- EN300-1787481
-
- Inchi: 1S/C12H16FN/c1-9-3-2-4-10(11(9)13)12(5-6-12)7-8-14/h2-4H,5-8,14H2,1H3
- InChI Key: JNBSINROUNZWDT-UHFFFAOYSA-N
- SMILES: FC1C(C)=CC=CC=1C1(CCN)CC1
Computed Properties
- Exact Mass: 193.126677677g/mol
- Monoisotopic Mass: 193.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787481-0.05g |
2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine |
2229541-28-8 | 0.05g |
$1261.0 | 2023-09-19 | ||
| Enamine | EN300-1787481-0.1g |
2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine |
2229541-28-8 | 0.1g |
$1320.0 | 2023-09-19 | ||
| Enamine | EN300-1787481-0.25g |
2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine |
2229541-28-8 | 0.25g |
$1381.0 | 2023-09-19 | ||
| Enamine | EN300-1787481-0.5g |
2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine |
2229541-28-8 | 0.5g |
$1440.0 | 2023-09-19 | ||
| Enamine | EN300-1787481-1.0g |
2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine |
2229541-28-8 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1787481-2.5g |
2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine |
2229541-28-8 | 2.5g |
$2940.0 | 2023-09-19 | ||
| Enamine | EN300-1787481-5.0g |
2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine |
2229541-28-8 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1787481-10.0g |
2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine |
2229541-28-8 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1787481-1g |
2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine |
2229541-28-8 | 1g |
$1500.0 | 2023-09-19 | ||
| Enamine | EN300-1787481-5g |
2-[1-(2-fluoro-3-methylphenyl)cyclopropyl]ethan-1-amine |
2229541-28-8 | 5g |
$4349.0 | 2023-09-19 |
2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine
Introduction to 2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine (CAS No: 2229541-28-8)
2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine, identified by the CAS number 2229541-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl ring fused with an amine functional group, further substituted with a fluoroalkylphenyl moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.
The presence of a fluoro group at the 2-position of the phenyl ring and a methyl substituent at the 3-position introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. Such modifications are often strategically employed in medicinal chemistry to enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles. The cyclopropyl ring, in particular, is known for its rigid structure, which can contribute to favorable interactions within binding pockets of biological macromolecules.
In recent years, there has been a growing interest in exploring the potential of fluorinated aromatic compounds in drug development. The fluoro group is widely recognized for its ability to modulate pharmacological properties, including bioavailability, lipophilicity, and metabolic resistance. For instance, fluorine atoms can increase the metabolic stability of drug molecules by preventing oxidative degradation, thereby extending their half-life in vivo. Additionally, the electron-withdrawing nature of fluorine can enhance binding interactions by polarizing bonds and increasing charge density at key binding sites.
The methyl substituent in 2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine further contributes to the compound's structural complexity and potential for selective targeting. Methyl groups are commonly used in medicinal chemistry to fine-tune steric hindrance and improve receptor binding. By introducing a methyl group at the 3-position of the phenyl ring, the compound may exhibit enhanced affinity for certain enzyme or receptor targets compared to its unsubstituted counterparts.
The cyclopropylethan-1-amine moiety represents another critical feature of this molecule. The cyclopropyl ring is a small, rigid structure that can effectively occupy space within binding pockets, leading to increased binding enthalpy. This rigidity is particularly advantageous when designing molecules intended to interact with proteins or other macromolecules that have specific spatial requirements. The amine functional group provides a site for hydrogen bonding interactions, which are crucial for establishing stable bindings with biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and pharmacological activities of complex molecules like 2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine with greater accuracy. These tools allow for the virtual screening of large libraries of compounds, identifying those with high potential for therapeutic efficacy. By leveraging such technologies, scientists can accelerate the drug discovery process and prioritize compounds for experimental validation.
In vitro studies have begun to explore the biological activity of 2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine, revealing promising results in several key pharmacological assays. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders, inflammation, and cancer. The unique combination of structural elements—fluoro substitution, methyl group incorporation, and cyclopropyl ring integration—may contribute to its multifaceted biological interactions.
The synthesis of 2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropylethan core requires precise control over reaction conditions to ensure high yields and purity. Additionally, introducing the fluoro and methyl substituents at specific positions demands careful selection of synthetic routes to avoid unwanted side products. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one efficiently.
Future research directions may focus on optimizing the pharmacological properties of 2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine through structure-based drug design approaches. By integrating experimental data with computational predictions, scientists can refine molecular structures to improve target engagement while minimizing off-target effects. This iterative process is essential for developing safe and effective therapeutic agents.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in chemical biology and mechanistic studies. By understanding how such molecules interact with biological systems at a molecular level, researchers can gain insights into disease mechanisms and develop innovative treatment strategies.
In conclusion,2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine (CAS No: 2229541-28-8) represents a fascinating subject of study in medicinal chemistry. Its distinctive architecture combines several pharmacologically relevant features that position it as a promising candidate for further exploration in drug development. As research continues to uncover new applications and therapeutic potentials,this compound is likely to play an increasingly important role in advancing our understanding of biological processes and developing novel treatments for various diseases.
2229541-28-8 (2-1-(2-fluoro-3-methylphenyl)cyclopropylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)